2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile

• IUPAC Name: (E)-2-(1-methylbenzimidazol-2-yl)-3-naphthalen-1-ylprop-2-enenitrile
• InChI: InChI=1S/C21H15N3/c1-24-20-12-5-4-11-19(20)23-21(24)17(14-22)13-16-9-6-8-15-7-2-3-10-18(15)16/h2-13H,1H3/b17-13+
• InChI Key: ZMGNUAIXOLEWPF-GHRIWEEISA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=CC3=CC=CC4=CC=CC=C43)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C/C3=CC=CC4=CC=CC=C43)/C#N
• Molecular Formula: C21H15N3
• Molecular Weight: 309.4 g/mol

Description

2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile, also known as MBNNA, is a chemical compound that has been widely studied for its potential applications in scientific research. MBNNA has been found to exhibit unique properties that make it a valuable tool for studying various biological processes, including protein-protein interactions, enzyme kinetics, and membrane transport.

Mechanism of Action

The mechanism of action of 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile is not fully understood, but it is thought to involve the formation of covalent bonds between the compound and specific amino acid residues in proteins. This covalent modification can alter the function of the protein, allowing researchers to study the effects of specific protein modifications on biological processes.
Biochemical and Physiological Effects
2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile has been found to have a range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It has also been found to modulate the activity of ion channels, such as the TRPV1 ion channel.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile in lab experiments is its specificity. 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile can be used to label specific amino acid residues in proteins, allowing researchers to study specific protein-protein interactions in living cells. However, one limitation of using 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile is that it can only label proteins that contain specific amino acid residues, such as cysteine or lysine.

Future Directions

There are many potential future directions for research involving 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile. One area of research that has received significant attention is the development of new methods for labeling proteins in living cells. Researchers are also exploring the use of 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile in the study of membrane transport and the development of new drugs that target specific protein-protein interactions.
In conclusion, 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile is a valuable tool for studying various biological processes and has been used extensively in scientific research. Its unique properties make it a valuable tool for studying protein-protein interactions, enzyme kinetics, and membrane transport. While there are limitations to its use, there are many potential future directions for research involving 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile.

Synthesis Methods

The synthesis of 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile involves the reaction of 2-aminobenzimidazole with 1-naphthaldehyde in the presence of acetic acid and sodium acetate. The resulting intermediate is then reacted with acrylonitrile to yield the final product. The synthesis of 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile is relatively straightforward and can be performed using standard laboratory equipment and techniques.

Scientific Research Applications

2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile has been used extensively in scientific research to study a wide range of biological processes. One of the main applications of 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile is in the study of protein-protein interactions. 2-(1-methyl-1H-benzimidazol-2-yl)-3-(1-naphthyl)acrylonitrile can be used to label specific amino acid residues in proteins, allowing researchers to study the interactions between different proteins in living cells.